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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3,4-Dichloropyridin-2-amine (CAS No: 188577-69-7), a heterocyclic compound
of interest in pharmaceutical and agrochemical research. This document collates available data
on its molecular structure, physical characteristics, and safety protocols. Due to the limited
publicly available experimental data, this guide also presents predicted properties to facilitate
further research and application.

Chemical and Physical Properties

3,4-Dichloropyridin-2-amine, with the molecular formula CsH4Cl2Nz, is a dichlorinated
aminopyridine derivative. The strategic placement of the chloro and amino groups on the
pyridine ring influences its electronic properties and reactivity, making it a potential building
block in organic synthesis.

Quantitative Data Summary

The known physical and chemical properties of 3,4-Dichloropyridin-2-amine are summarized
in the table below. It is important to note that some of these values are sourced from chemical
suppliers and may not have been independently verified in peer-reviewed literature.
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Property Value Source
CAS Number 188577-69-7 [1]12]
Molecular Formula CsHaCl2Nz2 [1][2]
Molecular Weight 163.00 g/mol [1]
Melting Point 93-95 °C [1]
Boiling Point 245 °C [1]
Density 1.497 g/cm3 N/A

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of 3,4-Dichloropyridin-2-amine are not

widely available in published literature. However, a logical synthetic approach can be

conceptualized based on known pyridine chemistry.

Conceptual Synthetic Workflow

A potential synthetic route could involve the selective chlorination of a suitable aminopyridine

precursor. The regioselectivity of the chlorination would be a critical step to control. The

following diagram illustrates a conceptual workflow for its synthesis.
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Conceptual Synthesis of 3,4-Dichloropyridin-2-amine
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Caption: Conceptual workflow for the synthesis of 3,4-Dichloropyridin-2-amine.

Note: This is a generalized pathway. The actual choice of reagents and reaction conditions
would require experimental optimization to achieve the desired regioselectivity and yield.
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Spectroscopic Data

Comprehensive, experimentally verified spectroscopic data for 3,4-Dichloropyridin-2-amine is
not readily available. Researchers are advised to perform their own analytical characterization
upon synthesis or acquisition of this compound. Predicted spectral data can serve as a
preliminary guide.

Safety and Handling

Based on available Safety Data Sheets (SDS), 3,4-Dichloropyridin-2-amine is classified as a
hazardous substance.

Hazard Statements:

« Toxic if swallowed or in contact with skin.

o Causes severe skin burns and eye damage.

» Harmful to aquatic life with long-lasting effects.

Precautionary Measures:

o Wear protective gloves, protective clothing, eye protection, and face protection.
e Wash skin thoroughly after handling.

» Avoid release to the environment.

¢ In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

o If swallowed, immediately call a POISON CENTER or doctor/physician.

The following diagram outlines the general workflow for safe handling of this chemical.
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Safe Handling Workflow for 3,4-Dichloropyridin-2-amine

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

y

Handle in a well-ventilated area
(Fume Hood)

Store in a cool, dry, well-ventilated area Dispose of waste according to
away from incompatible materials local, state, and federal regulations

Click to download full resolution via product page

Caption: General workflow for the safe handling and disposal of 3,4-Dichloropyridin-2-amine.

Biological Activity and Signaling Pathways
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As of the date of this document, there is no specific information in the public domain regarding
the biological activity or the involvement of 3,4-Dichloropyridin-2-amine in any signaling
pathways. Its structural similarity to other aminopyridines, which are known to interact with
various biological targets, suggests that this compound could be a candidate for screening in
drug discovery programs.

Conclusion

3,4-Dichloropyridin-2-amine is a chemical compound with potential applications in the
development of new pharmaceuticals and agrochemicals. This guide has summarized the
currently available information on its chemical and physical properties, as well as safety and
handling protocols. The significant gaps in experimental data, particularly for its synthesis and
spectroscopic characterization, highlight the need for further research to fully elucidate the
properties and potential of this molecule. Researchers are encouraged to use this guide as a
starting point and to conduct thorough experimental verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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